Cas no 2641354-98-3 (3-2-(acetamidomethyl)phenylpropanoic acid)

• Product Name: 3-2-(acetamidomethyl)phenylpropanoic acid
• CAS No: 2641354-98-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5415850
• PubChem ID: 165939697
• Update Time: 2025-10-29

3-2-(acetamidomethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2641354-98-3
• 3-[2-(acetamidomethyl)phenyl]propanoic acid
• Z3390743759
• EN300-28274030
• 2-[(Acetylamino)methyl]benzenepropanoic acid
• 3-2-(acetamidomethyl)phenylpropanoic acid

• Inchi： 1S/C12H15NO3/c1-9(14)13-8-11-5-3-2-4-10(11)6-7-12(15)16/h2-5H,6-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key： OSSDQGONXHWDLL-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=CC=C1CNC(C)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.1±33.0 °C(Predicted)
• pka: 4.66±0.10(Predicted)

Additional information on 3-2-(acetamidomethyl)phenylpropanoic acid

Recent Advances in the Study of 3-2-(acetamidomethyl)phenylpropanoic acid (CAS: 2641354-98-3)

The compound 3-2-(acetamidomethyl)phenylpropanoic acid (CAS: 2641354-98-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-2-(acetamidomethyl)phenylpropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes by-products and enhances purity. This advancement is critical for scaling up production and ensuring the consistency required for preclinical and clinical studies.

Pharmacological investigations have revealed that 3-2-(acetamidomethyl)phenylpropanoic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound modulates key inflammatory pathways, including the NF-κB signaling cascade. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and chronic pain.

Further research has explored the compound's pharmacokinetic profile. A recent pharmacokinetic study in animal models indicated favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability and reducing potential drug-drug interactions, which are currently under investigation.

In addition to its anti-inflammatory effects, 3-2-(acetamidomethyl)phenylpropanoic acid has shown promise in oncology research. Preliminary data from cell-based assays suggest that the compound may inhibit the proliferation of certain cancer cell lines by targeting specific tyrosine kinases. While these results are encouraging, further studies are needed to elucidate the precise mechanisms and evaluate its efficacy in more complex models.

The safety profile of 3-2-(acetamidomethyl)phenylpropanoic acid has also been a focus of recent research. Toxicity studies in rodents have indicated a favorable safety margin at therapeutic doses, with no significant adverse effects observed. However, long-term toxicity and potential off-target effects require further evaluation to ensure its suitability for human use.

In conclusion, 3-2-(acetamidomethyl)phenylpropanoic acid (CAS: 2641354-98-3) represents a promising candidate for drug development, with applications in inflammation, pain management, and potentially oncology. Ongoing research aims to address remaining challenges, such as metabolic stability and mechanistic clarity, to advance this compound toward clinical trials. The continued exploration of its therapeutic potential underscores the importance of interdisciplinary collaboration in chemical biology and pharmaceutical sciences.